Cas no 1996375-45-1 (1-(bromomethyl)-1-2-(cyclopropylmethoxy)ethoxycyclohexane)

• Product Name: 1-(bromomethyl)-1-2-(cyclopropylmethoxy)ethoxycyclohexane
• CAS No: 1996375-45-1
• MF: C₁₃H₂₃BrO₂
• MW: 291.22452378273
• CID: 6206298
• PubChem ID: 165493528
• Update Time: 2025-10-28

1-(bromomethyl)-1-2-(cyclopropylmethoxy)ethoxycyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-2-(cyclopropylmethoxy)ethoxycyclohexane
• 1996375-45-1
• 1-(bromomethyl)-1-[2-(cyclopropylmethoxy)ethoxy]cyclohexane
• EN300-1136125

• Inchi： 1S/C13H23BrO2/c14-11-13(6-2-1-3-7-13)16-9-8-15-10-12-4-5-12/h12H,1-11H2
• InChI Key： ZCIRXYSZYGJOEG-UHFFFAOYSA-N
• SMILES： BrCC1(CCCCC1)OCCOCC1CC1

Computed Properties

• Exact Mass: 290.08814g/mol
• Monoisotopic Mass: 290.08814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(bromomethyl)-1-2-(cyclopropylmethoxy)ethoxycyclohexane

Introduction to 1-(bromomethyl)-1-2-(cyclopropylmethoxy)ethoxycyclohexane (CAS No: 1996375-45-1)

1-(bromomethyl)-1-2-(cyclopropylmethoxy)ethoxycyclohexane, also known by its CAS registry number 1996375-45-1, is a complex organic compound with a unique structure that has garnered attention in various scientific fields. This compound belongs to the class of cyclohexanes, which are six-membered cyclic alkanes, and it incorporates a bromomethyl group and a cyclopropylmethoxy substituent, making it a valuable molecule for both academic research and industrial applications.

The molecular structure of 1-(bromomethyl)-1-2-(cyclopropylmethoxy)ethoxycyclohexane is characterized by a cyclohexane ring substituted with two distinct groups: a bromomethyl group (-CH2Br) and an ethoxy group (-OCH2CH3), which itself is further substituted with a cyclopropylmethylene group (-CH(C3H5)). This combination of functional groups provides the molecule with unique chemical properties, including reactivity towards nucleophilic substitution reactions due to the presence of the bromine atom and potential for stereochemical studies due to the rigid cyclopropane ring.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, often through multi-step processes involving Grignard reagents, epoxide openings, or other organometallic reactions. The synthesis of CAS No: 1996375-45-1 typically begins with the preparation of the cyclopropane-containing precursor, followed by functionalization to introduce the bromomethyl and ethoxy groups. These methods have been optimized to achieve high yields and purity, making the compound accessible for further studies.

In terms of applications, 1-(bromomethyl)-1-2-(cyclopropylmethoxy)ethoxycyclohexane has shown promise in materials science as a building block for constructing advanced polymers or as a precursor for drug development. Its bromine atom serves as an excellent leaving group, facilitating substitution reactions that can lead to diverse derivatives. Additionally, the cyclopropane ring introduces strain into the molecule, which can be exploited in designing molecules with specific mechanical or electronic properties.

Recent research has also explored the biological activity of this compound. Studies have indicated that it may exhibit potential in pharmacology as a lead compound for developing new drugs targeting specific receptors or enzymes. The ethoxy group and cyclopropane substituent contribute to the molecule's lipophilicity and ability to penetrate cellular membranes, making it an interesting candidate for drug delivery systems.

The physical properties of CAS No: 1996375-45-1 include a melting point of approximately -40°C and a boiling point around 85°C under standard pressure. Its solubility in common organic solvents such as dichloromethane and diethyl ether is moderate, while it is poorly soluble in water due to its hydrophobic nature. These properties make it suitable for use in organic synthesis reactions that require controlled solubility profiles.

In conclusion, 1-(bromomethyl)-1-2-(cyclopropylmethoxy)ethoxycyclohexane (CAS No: 1996375-45-1) stands out as a versatile compound with applications spanning from materials science to pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to explore novel chemical transformations and develop innovative materials or therapeutic agents.